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Compound of Interest

Compound Name: 2-Amino-4-methylbenzonitrile

Cat. No.: B1273660 Get Quote

Abstract: 2-Amino-4-methylbenzonitrile is a key building block in the synthesis of a variety of

heterocyclic compounds with significant therapeutic potential. Its unique arrangement of amino,

cyano, and methyl functional groups on a benzene ring allows for the construction of diverse

molecular architectures, leading to the development of potent pharmaceutical agents. This

document provides detailed application notes and experimental protocols for the use of 2-
Amino-4-methylbenzonitrile as an intermediate in the synthesis of several classes of

medicinally important compounds, including acetylcholinesterase (AChE) inhibitors, 2-

aminoquinazoline derivatives, and Dipeptidyl Peptidase-4 (DPP-4) inhibitors.

Application in the Synthesis of Acetylcholinesterase
(AChE) Inhibitors
Derivatives of 2-Amino-4-methylbenzonitrile are utilized in the synthesis of tacrine-huperzine

A hybrids, which are potent acetylcholinesterase (AChE) inhibitors. These compounds are of

significant interest for the symptomatic treatment of Alzheimer's disease by increasing the

levels of the neurotransmitter acetylcholine in the brain. The synthesis typically involves a

Friedländer annulation reaction between 2-Amino-4-methylbenzonitrile and a suitable cyclic

ketone.

Experimental Protocol: Synthesis of 7-Methyl-1,2,3,4-tetrahydroacridin-9-amine (A Tacrine

Analogue)
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This protocol describes a general procedure for the synthesis of a tacrine analogue, which can

be adapted from the synthesis of tacrine itself.[1]

Reaction Scheme:

2-Amino-4-methylbenzonitrile + N-Benzyl cyanamide --(HCl)--> N-Benzyl-7-methyl-4-imino-

3,4-dihydroquinazolin-2-amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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